2-Methoxy-n-methyl-5-nitroaniline
Overview
Description
2-Methoxy-n-methyl-5-nitroaniline is a useful research compound. Its molecular formula is C8H10N2O3 and its molecular weight is 182.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Complex Organic Compounds :
- 2-Methoxy-n-methyl-5-nitroaniline is used as an intermediate in the synthesis of complex organic compounds such as Pyrrolo[4,3,2-de]quinolines, which have potential pharmaceutical applications (Roberts, Joule, Bros, & Álvarez, 1997).
Spectrophotometric Analysis in Pharmaceuticals :
- It serves as a spectrophotometric reagent for the determination of ethinylestradiol in pharmaceutical formulations, highlighting its role in analytical chemistry (Teixeira et al., 2011).
Study of Molecular Structures and Hydrogen-Bonding Patterns :
- The compound has been analyzed for its molecular structure and hydrogen-bonding patterns, which are crucial in understanding its chemical behavior and interactions (Hernández-Paredes et al., 2016).
Intramolecular Hydrogen Bonding Studies :
- This compound has been studied for intramolecular hydrogen bonding, which is vital for understanding its chemical properties and reactivity (Wilshire, 1982).
Synthesis of Organic Intermediates :
- It is used in the synthesis of organic intermediates, demonstrating its versatility in organic synthesis (Yan-jin, 2007).
Photochemical Studies :
- The compound's role in photochemical reactions has been explored, contributing to our understanding of its behavior under light exposure (Cantos, Marquet, & Moreno-Mañas, 1987).
Environmental Fate of 2,4‐dinitroanisole (DNAN) :
- This compound is a key intermediate in the biotransformation of DNAN, a munition compound, under various redox conditions. This research is significant for understanding the environmental impact and degradation pathways of DNAN (Olivares et al., 2013).
Preparation of Methoxydiazonium Ion :
- The compound has been used in the preparation and study of methoxydiazonium ions, adding to the knowledge in the field of ion chemistry (Olah et al., 1986).
Synthesis of Methylated Benzimidazoles :
- It serves as a starting material for the synthesis of selectively methylated benzimidazoles, which are important in medicinal chemistry (Katritzky, Rachwał, & Ollmann, 1994).
Antimicrobial Studies :
- The compound has been used in the synthesis of Schiff base metal complexes, which were then tested for antimicrobial activity, demonstrating its potential in developing new antimicrobial agents (Joshi, Rojivadiya, & Pandya, 2014).
Properties
IUPAC Name |
2-methoxy-N-methyl-5-nitroaniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O3/c1-9-7-5-6(10(11)12)3-4-8(7)13-2/h3-5,9H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYXQGPQZKJOXJE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=CC(=C1)[N+](=O)[O-])OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50295121 | |
Record name | 2-methoxy-n-methyl-5-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50295121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
19871-39-7 | |
Record name | NSC99770 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=99770 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-methoxy-n-methyl-5-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50295121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.